Cas no 1314902-27-6 (1-Methyl-2-oxo-4-imidazolidinecarboxylic acid)
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLIC ACID
- 1-methyl-2-oxo-4-imidazolidinecarboxylic acid
- AEDVCQIVTIIFMO-UHFFFAOYSA-N
- A843151
- 1-methyl-2-oxidanylidene-imidazolidine-4-carboxylic acid
- Z2327883913
- 1-Methyl-2-oxo-4-imidazolidinecarboxylic acid
-
- MDL: MFCD19227286
- Inchi: 1S/C5H8N2O3/c1-7-2-3(4(8)9)6-5(7)10/h3H,2H2,1H3,(H,6,10)(H,8,9)
- InChI Key: AEDVCQIVTIIFMO-UHFFFAOYSA-N
- SMILES: O=C1NC(C(=O)O)CN1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 180
- Topological Polar Surface Area: 69.6
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324675-10mg |
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid |
1314902-27-6 | 10mg |
$201.00 | 2023-05-17 | ||
| TRC | M324675-50mg |
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid |
1314902-27-6 | 50mg |
$913.00 | 2023-05-17 | ||
| TRC | M324675-100mg |
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid |
1314902-27-6 | 100mg |
$1568.00 | 2023-05-17 | ||
| Enamine | EN300-255795-0.05g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 0.05g |
$252.0 | 2024-06-19 | |
| Enamine | EN300-255795-0.1g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 0.1g |
$376.0 | 2024-06-19 | |
| Enamine | EN300-255795-0.25g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 0.25g |
$538.0 | 2024-06-19 | |
| Enamine | EN300-255795-0.5g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 0.5g |
$847.0 | 2024-06-19 | |
| Enamine | EN300-255795-1.0g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 1.0g |
$1086.0 | 2024-06-19 | |
| Enamine | EN300-255795-2.5g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 2.5g |
$2127.0 | 2024-06-19 | |
| Enamine | EN300-255795-5.0g |
1-methyl-2-oxoimidazolidine-4-carboxylic acid |
1314902-27-6 | 95% | 5.0g |
$3147.0 | 2024-06-19 |
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-Methyl-2-oxo-4-imidazolidinecarboxylic acid
Comprehensive Overview of 1-Methyl-2-oxo-4-imidazolidinecarboxylic acid (CAS No. 1314902-27-6)
1-Methyl-2-oxo-4-imidazolidinecarboxylic acid (CAS No. 1314902-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazolidine core structure, is often explored for its potential applications in drug development and enzyme inhibition. Researchers are particularly interested in its role as a bioactive intermediate, which makes it a valuable candidate for synthesizing novel therapeutic agents.
The molecular structure of 1-Methyl-2-oxo-4-imidazolidinecarboxylic acid features a carboxylic acid functional group attached to a methyl-substituted imidazolidinone ring. This configuration contributes to its reactivity and compatibility with various organic synthesis protocols. In recent years, the compound has been studied for its potential in addressing oxidative stress-related conditions, a topic of high interest in anti-aging and neurodegenerative disease research. Its ability to modulate cellular pathways has also sparked curiosity in cancer therapeutics and metabolic disorders.
One of the most frequently searched questions about CAS No. 1314902-27-6 revolves around its synthetic routes and scalability. Current literature highlights its preparation via multistep organic reactions, including condensation and cyclization techniques. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in in vitro assays. Additionally, its stability under physiological conditions makes it a promising candidate for preclinical studies.
From an industrial perspective, 1-Methyl-2-oxo-4-imidazolidinecarboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are actively exploring catalyst-free methods to produce this compound, aligning with global trends toward eco-friendly manufacturing. Its relevance in peptide mimetics and small-molecule drugs also positions it as a key player in the evolving landscape of precision medicine.
Another area of growing interest is the compound's potential role in gut microbiome modulation. With increasing public focus on probiotics and digestive health, derivatives of imidazolidine structures are being investigated for their anti-inflammatory properties. This aligns with broader trends in personalized nutrition and functional foods, where bioactive molecules are engineered to support metabolic wellness.
In summary, 1-Methyl-2-oxo-4-imidazolidinecarboxylic acid (CAS No. 1314902-27-6) represents a versatile and scientifically significant compound with multifaceted applications. Its structural uniqueness, combined with its potential in drug discovery and biochemical research, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues for addressing some of the most pressing challenges in modern healthcare and biotechnology.
1314902-27-6 (1-Methyl-2-oxo-4-imidazolidinecarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)